Cas no 922040-07-1 (4-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: 4-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922040-07-1
• MF: C₂₅H₃₃N₃O
• MW: 391.549026250839
• CID: 6074831
• PubChem ID: 44025235
• Update Time: 2025-10-31

4-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• 4-methyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• AKOS024636965
• 922040-07-1
• 4-methyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide
• 4-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide
• F2292-0855

• Inchi： 1S/C25H33N3O/c1-19-8-10-20(11-9-19)25(29)26-18-24(28-15-4-3-5-16-28)22-12-13-23-21(17-22)7-6-14-27(23)2/h8-13,17,24H,3-7,14-16,18H2,1-2H3,(H,26,29)
• InChI Key： GQPQTZPGNVOOTB-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCCCC1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 391.262362685g/mol
• Monoisotopic Mass: 391.262362685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.6Ų

Additional information on 4-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide

4-Methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide: A Comprehensive Overview

The compound with CAS No. 922040-07-1, known as 4-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers exploring novel therapeutic agents.

At its core, the molecule features a benzamide backbone with a methyl substituent at the para position of the benzene ring. This structural element is crucial for its stability and bioavailability. The benzamide group is a common motif in pharmaceuticals due to its ability to interact with target proteins through hydrogen bonding and hydrophobic interactions. The presence of the methyl group further enhances the molecule's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets.

The compound's most distinctive feature is the substitution pattern on the nitrogen atom of the amide group. The nitrogen is attached to a complex ethyl chain that bears two distinct substituents: a 1-methyltetrahydroquinolinyl group and a piperidinyl group. These groups are part of a larger bicyclic system that contributes significantly to the molecule's three-dimensional structure and pharmacokinetic properties.

The tetrahydroquinoline moiety is a saturated version of the quinoline ring system, which is known for its ability to form stable interactions with biological targets such as enzymes and receptors. The methylation at position 1 of the tetrahydroquinoline ring adds another layer of complexity to the molecule's structure, potentially influencing its binding affinity and selectivity.

The piperidine ring, on the other hand, introduces additional flexibility and hydrophobicity into the molecule. Piperidine derivatives are commonly found in drugs targeting G-protein coupled receptors (GPCRs) and other membrane-bound proteins due to their ability to adopt conformations that facilitate receptor engagement.

Recent research has focused on understanding the pharmacological properties of this compound. Studies have shown that it exhibits potent activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical data indicate that it may possess anti-cancer properties by inhibiting key oncogenic signaling pathways.

In terms of synthesis, this compound represents a significant challenge due to its complex structure. Researchers have employed advanced methodologies such as Suzuki-Miyaura cross-coupling reactions and Stille couplings to construct the key intermediates efficiently. The use of these modern techniques has not only improved yield but also enhanced the overall purity of the final product.

From an analytical standpoint, comprehensive characterization techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure of this compound. These analyses have provided critical insights into its stereochemistry and conformational preferences, which are vital for understanding its interactions with biological targets.

One area where this compound has shown particular promise is in targeting neurodegenerative diseases such as Alzheimer's disease (AD). Recent studies suggest that it may inhibit beta-secretase (BACE1), an enzyme responsible for amyloid-beta production in AD pathogenesis. This activity could potentially lead to new therapeutic strategies for managing neurodegenerative conditions.

Beyond its enzymatic targets, this compound has also been investigated for its effects on cellular signaling pathways such as MAPK/ERK and PI3K/AKT pathways. Modulation of these pathways can have profound implications for treating various diseases ranging from cancer to cardiovascular disorders.

In conclusion, CAS No. 922040-07-1 represents a sophisticated organic molecule with diverse potential applications in drug discovery and development. Its unique structural features combined with promising biological activities make it an intriguing candidate for further exploration in both academic and industrial settings.